Cas no 839-73-6 (9,10-Anthracenediol, 2-ethyl-)

9,10-Anthracenediol, 2-ethyl- structure
9,10-Anthracenediol, 2-ethyl- structure
Product Name:9,10-Anthracenediol, 2-ethyl-
CAS No:839-73-6
MF:C16H14O2
MW:238.281164646149
CID:668134
Update Time:2024-02-03

9,10-Anthracenediol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenediol, 2-ethyl-
    • 2-Ehtylanthrahydroquinone
    • 2-ethyl-9,10-anthrahydroquinone
    • 2-Ethyl-9,10-anthracenediol
    • 2-Ethylanthracene-9,10-diol
    • Inchi: 1S/C16H14O2/c1-2-10-7-8-13-14(9-10)16(18)12-6-4-3-5-11(12)15(13)17/h3-9,17-18H,2H2,1H3
    • InChI Key: JFWDRQJGRFPIIV-UHFFFAOYSA-N
    • SMILES: C1=C2C(C(O)=C3C(=C2O)C=CC=C3)=CC=C1CC

Computed Properties

  • Exact Mass: 238.099
  • Monoisotopic Mass: 238.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 484.6±25.0 °C(Predicted)
  • pka: 11.23±0.30(Predicted)
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